Cas no 57079-00-2 (1H-Pyrrole-1-octanoicacid, 2,5-dihydro-2,5-dioxo-)

1H-Pyrrole-1-octanoicacid, 2,5-dihydro-2,5-dioxo- structure
57079-00-2 structure
Product Name:1H-Pyrrole-1-octanoicacid, 2,5-dihydro-2,5-dioxo-
CAS No:57079-00-2
MF:C12H17NO4
MW:239.267683744431
CID:376249
PubChem ID:92656
Update Time:2025-04-19

1H-Pyrrole-1-octanoicacid, 2,5-dihydro-2,5-dioxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-1-octanoicacid, 2,5-dihydro-2,5-dioxo-
    • 8-(2,5-dioxopyrrol-1-yl)octanoic acid
    • N-(carboxyheptyl)maleimide
    • 8-(2,5-dioxo-2,5-dihydro-1h-pyrrol-1-yl)octanoic acid
    • 8-(2,5-dioxo-2,5-dihydro-pyrrol-1-yl)-octanoic acid
    • 8-(N-maleimido)caprylic acid
    • AC1L3OK4
    • AC1Q6CQ3
    • AR-1H3983
    • CHEBI:170327
    • CHEMBL47644
    • CTK1H2886
    • SureCN1574552
    • BDBM50471018
    • SCHEMBL1574552
    • DTXSID90205688
    • 57079-00-2
    • Inchi: 1S/C12H17NO4/c14-10-7-8-11(15)13(10)9-5-3-1-2-4-6-12(16)17/h7-8H,1-6,9H2,(H,16,17)
    • InChI Key: QQBCAPJSHSNYLE-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(N1CCCCCCCC(=O)O)=O

Computed Properties

  • Exact Mass: 239.11600
  • Monoisotopic Mass: 239.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 74.7Ų

Experimental Properties

  • Density: 1.212
  • Boiling Point: 424.6°Cat760mmHg
  • Flash Point: 210.6°C
  • Refractive Index: 1.526
  • PSA: 74.68000
  • LogP: 1.27450
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